3-(azepan-1-ylsulfonyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-(azepan-1-ylsulfonyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H23N3O5S3/c1-31(26,27)16-9-10-18-19(14-16)30-21(22-18)23-20(25)15-7-6-8-17(13-15)32(28,29)24-11-4-2-3-5-12-24/h6-10,13-14H,2-5,11-12H2,1H3,(H,22,23,25)
• InChI Key: WTQWKPXEFIAAAD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C21H23N3O5S3
• Molecular Weight: 493.6 g/mol

Description

3-(azepan-1-ylsulfonyl)-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)benzamide, also known as ABT-639, is a potent and selective blocker of T-type calcium channels. T-type calcium channels play an important role in the regulation of cellular processes, such as neurotransmitter release, hormone secretion, and cardiac function. ABT-639 has been extensively studied for its potential therapeutic applications in various diseases, including pain, epilepsy, and hypertension.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• Cardiac Electrophysiological Activity : Research indicates the synthesis of compounds similar to the chemical , showing potential as selective class III agents for cardiac electrophysiology. This points to its possible use in addressing cardiac arrhythmias (Morgan et al., 1990).
• Antimicrobial and Anticonvulsant Activity : Certain benzothiazole derivatives, closely related to the compound of interest, have been synthesized and evaluated for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities (Patel et al., 2009).
• Anticancer Agents : Derivatives of benzothiazole, akin to the compound , have been synthesized and evaluated for pro-apoptotic activity, especially against melanoma cell lines, suggesting their potential as anticancer agents (Yılmaz et al., 2015).

Chemical Synthesis and Properties

• Synthesis of Heterocyclic Compounds : Studies have explored the synthesis of various heterocyclic compounds involving benzothiazole derivatives, showcasing the compound's versatility in chemical synthesis (Mesropyan et al., 2005).
• Reaction and Structural Analysis : Investigations into the reaction of carboxylic acid hydrazides with related compounds have led to the synthesis of structurally diverse benzamides, underlining the chemical's reactivity and utility in creating novel structures (Horishny & Matiychuk, 2020).

Multifunctional Therapeutic Potential

• Treatment of Alzheimer’s Disease : Novel benzothiazole derivatives, similar to the compound , have been identified as multitargeted-directed ligands, showing promise in the treatment of Alzheimer's Disease due to their interactions with various biological targets (Hafez et al., 2023).